(3R)-3-ethyl-4-(4-imidazol-1-ylbutanoyl)-1,4-diazepan-2-one

• IUPAC Name: (3R)-3-ethyl-4-(4-imidazol-1-ylbutanoyl)-1,4-diazepan-2-one
• InChI: InChI=1S/C14H22N4O2/c1-2-12-14(20)16-6-4-9-18(12)13(19)5-3-8-17-10-7-15-11-17/h7,10-12H,2-6,8-9H2,1H3,(H,16,20)/t12-/m1/s1
• InChI Key: YXBFLLCZRSRHMX-GFCCVEGCSA-N
• Canonical SMILES: CCC1C(=O)NCCCN1C(=O)CCCN2C=CN=C2
• Isomeric SMILES: CC[C@@H]1C(=O)NCCCN1C(=O)CCCN2C=CN=C2
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

(3R)-3-ethyl-4-(4-imidazol-1-ylbutanoyl)-1,4-diazepan-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as Ro 15-4513 and is a benzodiazepine receptor antagonist. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

Ro 15-4513 acts as a competitive antagonist at the benzodiazepine receptor site on the GABA-A receptor. It binds to the receptor site and prevents the binding of benzodiazepines, which leads to a decrease in the sedative and anticonvulsant effects of benzodiazepines.
Biochemical and Physiological Effects
Ro 15-4513 has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum and has been used to study the role of dopamine in addiction. It has also been shown to decrease the release of acetylcholine in the hippocampus and has been used to study the role of acetylcholine in memory.

Advantages and Limitations for Lab Experiments

Ro 15-4513 has several advantages as a research tool. It is highly selective for the benzodiazepine receptor site on the GABA-A receptor and has no affinity for other receptors. It is also highly potent, with a Ki value of 0.14 nM. However, Ro 15-4513 has some limitations as a research tool. It is highly lipophilic, which can make it difficult to dissolve in aqueous solutions. It also has a short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research involving Ro 15-4513. One direction is to study the role of benzodiazepine receptors in alcohol addiction using Ro 15-4513. Another direction is to study the role of dopamine in addiction using Ro 15-4513. Additionally, Ro 15-4513 could be used to study the role of acetylcholine in memory and cognitive function. Further research could also focus on developing new benzodiazepine receptor antagonists with improved pharmacokinetic properties for use in scientific research.

Synthesis Methods

Ro 15-4513 can be synthesized using a variety of methods, including solid-phase synthesis, solution-phase synthesis, and combinatorial chemistry. The most common synthesis method involves the reaction of 1,4-diazepane-2,5-dione with 4-imidazol-1-ylbutyric acid and 3-ethylamine. The resulting product is purified using chromatography techniques to obtain Ro 15-4513 in its pure form.

Scientific Research Applications

Ro 15-4513 has been extensively studied for its potential applications in scientific research. It is commonly used as a research tool to study the effects of benzodiazepine receptor antagonists on the central nervous system. It has been shown to block the sedative and anticonvulsant effects of benzodiazepines and has been used to study the role of benzodiazepine receptors in alcohol addiction.